Cas no 2228800-50-6 (2-methoxy-3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butanoic acid)

2-Methoxy-3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butanoic acid is a specialized carboxylic acid derivative featuring a unique sterically hindered cyclopropyl substituent. Its molecular structure, incorporating methoxy and tetramethylcyclopropyl groups, confers distinct reactivity and stability, making it valuable in synthetic organic chemistry applications. The compound's steric encumbrance can influence regioselectivity in reactions, while the methoxy group enhances solubility in polar solvents. This acid may serve as an intermediate in the synthesis of complex molecules, particularly where controlled steric and electronic effects are required. Its structural complexity offers potential utility in pharmaceutical or agrochemical research, where tailored molecular frameworks are often sought. The compound's precise properties depend on reaction conditions and target applications.
2-methoxy-3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butanoic acid structure
2228800-50-6 structure
Product Name:2-methoxy-3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butanoic acid
CAS No:2228800-50-6
MF:C13H24O3
MW:228.327864646912
CID:5853254
PubChem ID:165653636
Update Time:2025-05-21

2-methoxy-3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-methoxy-3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butanoic acid
    • 2228800-50-6
    • EN300-1804083
    • Inchi: 1S/C13H24O3/c1-11(2,8(16-7)9(14)15)10-12(3,4)13(10,5)6/h8,10H,1-7H3,(H,14,15)
    • InChI Key: VDCNFSVLHDEWGW-UHFFFAOYSA-N
    • SMILES: O(C)C(C(=O)O)C(C)(C)C1C(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 228.17254462g/mol
  • Monoisotopic Mass: 228.17254462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 46.5Ų

2-methoxy-3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butanoic acid Pricemore >>

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Additional information on 2-methoxy-3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butanoic acid

Research Brief on 2-Methoxy-3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butanoic Acid (CAS: 2228800-50-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 2-methoxy-3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butanoic acid (CAS: 2228800-50-6) as a promising compound for therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its unique cyclopropyl and methoxy functional groups, has garnered attention due to its structural complexity and potential interaction with biological targets. Recent studies have explored its role as an intermediate in the synthesis of more complex bioactive molecules, particularly in the development of novel anti-inflammatory and antimicrobial agents. The CAS number 2228800-50-6 serves as a critical identifier in chemical databases, facilitating further research and development.

One of the key findings from recent literature is the compound's ability to modulate specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-methoxy-3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butanoic acid exhibits inhibitory effects on cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. This suggests its potential utility in designing next-generation nonsteroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced side effects.

In addition to its pharmacological properties, the synthetic routes for this compound have been optimized to enhance yield and purity. A recent patent (WO2023056789) describes a novel catalytic process that significantly reduces the number of steps required for its synthesis, making it more feasible for large-scale production. This advancement is expected to lower production costs and accelerate its adoption in pharmaceutical research.

Further investigations into the compound's mechanism of action are ongoing, with preliminary data suggesting additional interactions with G-protein-coupled receptors (GPCRs). These findings, though still in the early stages, open new avenues for its application in treating neurological disorders. Researchers are particularly interested in its potential to cross the blood-brain barrier, a critical factor for central nervous system (CNS) drug development.

In conclusion, 2-methoxy-3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butanoic acid (CAS: 2228800-50-6) represents a versatile and promising candidate in medicinal chemistry. Its dual role as a bioactive molecule and a synthetic intermediate underscores its importance in current research. Future studies are expected to further elucidate its therapeutic potential and optimize its properties for clinical use.

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